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Abstract
Di-tert-butyl ethane-1,2-diyldicarbamate, also known as N,N'-bis(tert-butoxycarbonyl)-1,2-

diaminoethane, is a crucial reagent in modern organic synthesis. Its bifunctional nature,

possessing two carbamate-protected amine groups, makes it an invaluable building block and

protecting group in a multitude of applications, including peptide synthesis, pharmaceutical

development, and materials science. This technical guide provides an in-depth overview of its

chemical properties, synthesis, and key applications, with a focus on experimental protocols

and quantitative data.

Chemical Identity and Properties
Di-tert-butyl ethane-1,2-diyldicarbamate is a white to off-white solid organic compound. The

presence of the bulky tert-butyloxycarbonyl (Boc) protecting groups renders the amine

functionalities temporarily inert to a wide range of reaction conditions, allowing for selective

chemical transformations at other sites of a molecule.[1]

Table 1: Physicochemical Properties of Di-tert-butyl ethane-1,2-diyldicarbamate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1336880?utm_src=pdf-interest
https://www.benchchem.com/product/b1336880?utm_src=pdf-body
https://www.benchchem.com/product/b1336880?utm_src=pdf-body
https://www.myskinrecipes.com/shop/en/amine-protecting-groups/69114--di-tert-butyl-ethane-12-diyldicarbamate.html
https://www.benchchem.com/product/b1336880?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1336880?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

IUPAC Name

tert-butyl N-[2-[(2-

methylpropan-2-

yl)oxycarbonylamino]ethyl]carb

amate

[2]

CAS Number 33105-93-0 [2]

Molecular Formula C₁₂H₂₄N₂O₄ [3]

Molecular Weight 260.33 g/mol [2]

Appearance Solid [3]

Purity ≥95% - 97% (typical) [3]

InChI Key
CYEYQHANGHLVOW-

UHFFFAOYSA-N
[3]

Table 2: Spectroscopic Data for a Structurally Related Compound: Di-tert-butyl

(azanediylbis(ethane-2,1-diyl))dicarbamate

Note: The following data is for a closely related compound and can be used for estimation of

the spectral properties of Di-tert-butyl ethane-1,2-diyldicarbamate.

Technique Data Reference

¹H NMR

δ ~3.3–3.5 ppm (ethylene

backbone), δ ~1.3 ppm (tert-

butyl protons)

[4]

¹³C NMR
δ 156.3, 79.05, 56.4, 53.6,

49.1, 46.7, 40.0, 39.4, 28.5
[4]

IR Spectroscopy
Carbamate C=O stretch:

~1650–1700 cm⁻¹
[4]

Mass Spectrometry (HRMS)

[M+H]⁺ calculated for a related

C₂₀H₄₄N₆O₄: 433.3502; found:

433.3498

[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Di-tert-butyl-ethane-1_2-diyldicarbamate
https://pubchem.ncbi.nlm.nih.gov/compound/Di-tert-butyl-ethane-1_2-diyldicarbamate
https://cymitquimica.com/products/10-F092555/di-tert-butyl-ethane-12-diyldicarbamate/
https://pubchem.ncbi.nlm.nih.gov/compound/Di-tert-butyl-ethane-1_2-diyldicarbamate
https://cymitquimica.com/products/10-F092555/di-tert-butyl-ethane-12-diyldicarbamate/
https://cymitquimica.com/products/10-F092555/di-tert-butyl-ethane-12-diyldicarbamate/
https://cymitquimica.com/products/10-F092555/di-tert-butyl-ethane-12-diyldicarbamate/
https://www.benchchem.com/product/b1336880?utm_src=pdf-body
https://www.benchchem.com/product/b1663945
https://www.benchchem.com/product/b1663945
https://www.benchchem.com/product/b1663945
https://www.benchchem.com/product/b1663945
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1336880?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis and Experimental Protocols
The synthesis of Di-tert-butyl ethane-1,2-diyldicarbamate typically involves the protection of

the amino groups of ethylenediamine with di-tert-butyl dicarbonate (Boc anhydride).

General Synthesis Protocol
This protocol is adapted from procedures for the Boc protection of diamines.[5][6]

Reaction Scheme:

Reactants

Products

Ethylenediamine

Base (e.g., TEA, NaOH)
Solvent (e.g., THF, DCM)

Room Temperature

+ 2 eq.

Di-tert-butyl dicarbonate
(Boc Anhydride) Di-tert-butyl ethane-1,2-diyldicarbamate

Click to download full resolution via product page

Figure 1: General reaction scheme for the synthesis of Di-tert-butyl ethane-1,2-
diyldicarbamate.

Materials:

Ethylenediamine

Di-tert-butyl dicarbonate ((Boc)₂O)

Triethylamine (TEA) or Sodium Hydroxide (NaOH)

Tetrahydrofuran (THF) or Dichloromethane (DCM)

Saturated aqueous sodium bicarbonate solution
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Brine

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

To a solution of ethylenediamine (1.0 equivalent) in THF or DCM, add a base such as

triethylamine (2.2 equivalents) or an aqueous solution of sodium hydroxide.

Cool the mixture to 0 °C in an ice bath.

Slowly add a solution of di-tert-butyl dicarbonate (2.2 equivalents) in the same solvent.

Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, quench the reaction with a saturated aqueous solution of sodium

bicarbonate.

Extract the aqueous layer with an organic solvent such as ethyl acetate.

Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate or

sodium sulfate, and filter.

Concentrate the filtrate under reduced pressure to yield the crude product.

Purify the crude product by flash chromatography on silica gel or recrystallization.

Table 3: Example Synthesis Data for a Related Boc-Protected Diamine

Note: This data is from the synthesis of a related compound, Di-tert-butyl ethane-1,2-

diylbis(cyanomethylcarbamate), and is provided for illustrative purposes.

Parameter Value Reference

Yield 71% [7]

Purity (by GC) 99.0% [7]
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Key Applications and Experimental Workflows
The primary application of Di-tert-butyl ethane-1,2-diyldicarbamate is as a protecting group

for primary amines, particularly in multi-step organic synthesis and peptide chemistry.[1]

Amine Protection and Deprotection Workflow
The Boc group is stable under a variety of conditions but can be readily removed under acidic

conditions, providing an orthogonal protection strategy.

Protection Step

Further Synthesis Steps

Deprotection Step

Substrate with
Primary Amine

Boc-Protected
Substrate

Base, Solvent

Di-tert-butyl
ethane-1,2-diyldicarbamate

Chemical Transformation
on another functional group

Deprotected Substrate
(Primary Amine restored)

Acidic Conditions
(e.g., TFA, HCl)

Click to download full resolution via product page
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Figure 2: A logical workflow demonstrating the use of Di-tert-butyl ethane-1,2-
diyldicarbamate for amine protection and subsequent deprotection.

Experimental Protocol: Boc Deprotection
This protocol is based on the deprotection of a similar Boc-protected compound.[8]

Materials:

Boc-protected compound (e.g., Di-tert-butyl ethane-1,2-diylbis(2-aminoethylcarbamate)

difumarate salt)

Concentrated Hydrochloric Acid (HCl)

Isopropyl alcohol

Acetone

Procedure:

To the Boc-protected compound (1.0 equivalent), add concentrated hydrochloric acid at 25-

30°C.

Heat the reaction mixture to 65-70°C for 1-2 hours.

Cool the reaction to 25-30°C and maintain for 8-10 hours.

Add isopropyl alcohol and acetone to the reaction mixture.

Cool to 10-15°C and stir for 45-60 minutes to precipitate the deprotected amine salt.

Filter the solid and dry under vacuum.

Applications in Drug Development and Materials
Science
Beyond its role as a protecting group, Di-tert-butyl ethane-1,2-diyldicarbamate and its

derivatives are utilized in various fields:
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Drug Delivery: It can act as a biodegradable linker in drug delivery systems, enabling the

controlled release of active pharmaceutical ingredients.[1]

Polymer Chemistry: This compound serves as a monomer precursor for the synthesis of

polyurethanes and other polymers. The Boc groups can be removed post-polymerization to

introduce functional amine groups.[9]

Materials Science: It can be incorporated into the structure of organic-inorganic hybrid

materials, potentially enhancing their mechanical strength and thermal stability.

Conclusion
Di-tert-butyl ethane-1,2-diyldicarbamate is a versatile and indispensable tool in synthetic

chemistry. Its well-defined properties and the robust protocols for its introduction and removal

make it a reliable choice for the protection of primary amines in complex syntheses. The

applications of this compound continue to expand, highlighting its importance in the

development of novel pharmaceuticals, polymers, and advanced materials. Further research

into its applications is warranted to fully explore its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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